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Compound of Interest

Compound Name: Roniciclib

Cat. No.: B612086 Get Quote

Roniciclib Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of

Roniciclib (also known as BAY 1000394).

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: How should I store Roniciclib powder?

A1: Roniciclib powder is stable when stored under specific conditions. For optimal long-term

stability, it should be stored at -20°C for a period of up to 3 years. For shorter durations, storage

at 4°C is acceptable for up to 2 years.[1] It is crucial to keep the product in a dry, dark

environment.[2]

Q2: I received Roniciclib at room temperature. Is it still viable?

A2: Yes. Roniciclib is shipped as a non-hazardous chemical under ambient temperatures and

is stable for a few weeks during ordinary shipping and customs processing.[2] Upon receipt, it

is imperative to transfer it to the recommended storage conditions as soon as possible.[2]

Q3: What is the recommended solvent for Roniciclib?

A3: Roniciclib is soluble in Dimethyl Sulfoxide (DMSO) but not in water.[2] For in vitro studies,

a stock solution can be prepared in DMSO.[3]
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Q4: How should I store Roniciclib stock solutions?

A4: Roniciclib stock solutions in DMSO can be stored at -80°C for up to one year or at -20°C

for up to one month.[3] To prevent degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes.[3]

Q5: My Roniciclib solution appears to have precipitated after thawing. What should I do?

A5: Precipitation can occur if the compound's solubility limit is exceeded or due to temperature

fluctuations. Gently warm the solution to 37°C and vortex to redissolve the compound. If

precipitation persists, consider preparing a fresh stock solution. To avoid this, ensure you are

using fresh, moisture-free DMSO, as absorbed moisture can reduce solubility.[3]

Q6: What are the general safety precautions when handling Roniciclib?

A6: It is important to avoid inhalation, and contact with eyes and skin. Use appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat. Ensure you are

working in a well-ventilated area.[4]

Q7: What materials are incompatible with Roniciclib?

A7: Roniciclib should not be mixed with strong acids or alkalis, as well as strong oxidizing or

reducing agents.[4]

Data Summary: Roniciclib Stability and Storage
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Form
Storage
Temperature

Duration Additional Notes

Powder -20°C Up to 3 years

Recommended for

long-term storage.[1]

[3]

0 - 4°C Days to weeks
Suitable for short-term

storage.[2]

In Solvent (DMSO) -80°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[3]

-20°C Up to 1 month
Aliquot for single use.

[3]

Experimental Protocols
Protocol 1: Preparation of Roniciclib Stock Solution (10
mM in DMSO)

Preparation: Before opening, allow the Roniciclib vial to equilibrate to room temperature for

at least 30 minutes. This prevents moisture condensation inside the vial.

Weighing: In a chemical fume hood, accurately weigh the desired amount of Roniciclib
powder.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the powder to achieve

a 10 mM concentration. For example, to prepare a 10 mM stock solution from 1 mg of

Roniciclib (Molecular Weight: 430.44 g/mol ), add 232.3 µL of DMSO.

Solubilization: Vortex the solution thoroughly until all the powder is completely dissolved.

Gentle warming at 37°C for 5-10 minutes can aid in dissolution.

Aliquoting: Dispense the stock solution into single-use, low-binding microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term use or -20°C for short-term use.
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Caption: Experimental workflow for handling Roniciclib.
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Caption: Simplified signaling pathway of Roniciclib's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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